Cas no 136587-00-3 (Di-tert-Butyl-4-nitro-4-(2-Boc ethyl)heptanedioate)

• Product Name: Di-tert-Butyl-4-nitro-4-(2-Boc ethyl)heptanedioate
• CAS No: 136587-00-3
• MF: C₂₂H₃₉NO₈
• MW: 445.546967744827
• CID: 901263
• PubChem ID: 11102332
• Update Time: 2025-04-19

Di-tert-Butyl-4-nitro-4-(2-Boc ethyl)heptanedioate Chemical and Physical Properties

Names and Identifiers

• di-t-butyl 4-[2-(t-butoxycarbonyl)ethyl]-4-nitroheptanedicarboxylate
• DI-TERT-BUTYL-4-NITRO-4-(2-BOC ETHYL)HEPTANEDIOATE
• tritert-butyl 4-nitro-4-propylhexane-1,1,6-tricarboxylate
• Di-t-butyl 4-(2-(t-butoxycarbonyl)ethyl)-4-nitroheptanedioate
• di-tert-butyl 4-<2-(tert-butoxycarbonyl)ethyl>-4-nitroheptanedicarboxylate
• di-tert-butyl 4-nitro-4-[2-(tertbutoxycarbonyl)ethyl]-1,7-heptanodiate
• NITROTRIESTER
• tri-tert-butyl 3,3',3''-(1-nitromethanetriyl)tripropanoate
• tritert-butyl 4-nitro-4-propyl-hexane-1,1,6-tricarboxylate
• SCHEMBL469785
• 1,7-DI-TERT-BUTYL 4-[3-(TERT-BUTOXY)-3-OXOPROPYL]-4-NITROHEPTANEDIOATE
• 136587-00-3
• BPYKHOKOZSDHJI-UHFFFAOYSA-N
• G62314
• AC-13633
• 4-(2-tert-Butoxycarbonyl-ethyl)-4-nitro-heptanedioic Acid Di-tert-butyl Ester
• AKOS015961355
• ditert-butyl 4-[3-[(2-methylpropan-2-yl)oxy]-3-oxopropyl]-4-nitroheptanedioate
• Heptanedioic acid, 4-[3-(1,1-dimethylethoxy)-3-oxopropyl]-4-nitro-, 1,7-bis(1,1-dimethylethyl) ester
• J-006870
• Di-tert-Butyl-4-nitro-4-(2-Boc ethyl)heptanedioate

• Inchi： 1S/C22H39NO8/c1-19(2,3)29-16(24)10-13-22(23(27)28,14-11-17(25)30-20(4,5)6)15-12-18(26)31-21(7,8)9/h10-15H2,1-9H3
• InChI Key： BPYKHOKOZSDHJI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CCC(CCC(=O)OC(C)(C)C)(CCC(=O)OC(C)(C)C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 445.26800
• Monoisotopic Mass: 445.26756720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 16
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 503.5±50.0 °C at 760 mmHg
• Flash Point: 156.4±32.1 °C
• Refractive Index: 1.467
• PSA: 124.72000
• LogP: 4.89080
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Di-tert-Butyl-4-nitro-4-(2-Boc ethyl)heptanedioate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)